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Compound of Interest

Compound Name: Tenovin-2

Cat. No.: B2514436

Essential Safety and Handling Guide for
Tenovin-2

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
Tenovin-2, a small molecule inhibitor of sirtuins (SIRT1 and SIRT2) with potential applications
in cancer research. The following procedures are designed to ensure the safe and effective use
of this compound in a laboratory setting.

Personal Protective Equipment (PPE) and Safety
Precautions

While a specific Safety Data Sheet (SDS) for Tenovin-2 is not publicly available, data from
structurally related compounds (Tenovin-1, Tenovin-3, and Tenovin-6) indicate a low hazard
profile. However, as a standard practice for handling any research chemical with unknown
long-term effects, caution is advised.

Recommended Personal Protective Equipment:
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PPE Category Item Specification
) o Standard laboratory grade.
Hand Protection Nitrile gloves
Inspect for tears before use.
Safety glasses with side Must be worn at all times in the

Eye Protection )
shields or goggles laboratory.

] Fully buttoned to protect skin
Body Protection Laboratory coat )
and clothing.

) Use a fume hood when
) ] Not generally required for ) ]
Respiratory Protection - handling the powder to avoid
small quantities ) ]
inhalation.

General Handling Precautions:

Avoid contact with skin and eyes.

Do not ingest or inhale.

Handle the solid powder in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation risk.

Wash hands thoroughly after handling.

Emergency Procedures

In the event of an accidental exposure or spill, follow these procedures immediately:
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Incident Procedure

1. Immediately wash the affected area with soap
) and plenty of water. 2. Remove any
Skin Contact . . .
contaminated clothing. 3. Seek medical

attention if irritation develops.

1. Immediately flush eyes with copious amounts
of water for at least 15 minutes, holding the

Eye Contact ) ) ] ]
eyelids open. 2. Seek immediate medical

attention.

1. Move the individual to fresh air. 2. If breathing
Inhalation is difficult, provide oxygen. 3. Seek medical

attention.

) 1. Do NOT induce vomiting. 2. Rinse mouth with
Ingestion i ) ) .
water. 3. Seek immediate medical attention.

1. Evacuate the immediate area. 2. Wear
appropriate PPE (gloves, safety glasses, lab
coat). 3. For small spills of the solid, carefully
sweep up the material to avoid creating dust
Spil and place it in a sealed container for disposal. 4.
For solutions, absorb the spill with an inert
material (e.g., vermiculite, sand, or earth) and
place it in a sealed container for disposal. 5.
Clean the spill area with a suitable solvent (e.g.,

ethanol) followed by soap and water.

Storage and Disposal Plan

Storage:
o Store Tenovin-2 in a tightly sealed container.
o Keep in a cool, dry, and well-ventilated place.

» Store away from strong oxidizing agents.
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Disposal: Dispose of Tenovin-2 and any contaminated materials in accordance with all
applicable federal, state, and local regulations for chemical waste.

e Unused Tenovin-2:

o Treat as chemical waste.

o Place in a clearly labeled, sealed container.

o Arrange for pickup by a licensed chemical waste disposal service.
» Contaminated Materials (e.g., pipette tips, gloves, labware):

o Collect in a designated, sealed waste container labeled as "Hazardous Waste" and
"Tenovin-2 Contaminated Waste."

o Dispose of through your institution's chemical waste management program.
e Solutions Containing Tenovin-2:
o Do not pour down the drain.

o Collect in a labeled, sealed container for hazardous liquid waste.

Mechanism of Action: Tenovin-2 Signaling Pathway

Tenovin-2 functions as an inhibitor of the NAD+-dependent deacetylases SIRT1 and SIRT2.[1]
These sirtuins play a role in the deacetylation and subsequent inactivation of the tumor
suppressor protein p53.[1] By inhibiting SIRT1 and SIRT2, Tenovin-2 leads to an increase in
the acetylation of p53, which in turn enhances its stability and transcriptional activity. Activated
p53 can then induce cell cycle arrest, apoptosis, and senescence, contributing to its anti-tumor
effects.
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Deacetylates

Tenovin-2 Acetylation Acetylatled p53 Induces
(Active)
Deacetylats

Cell Cycle Arrest
Apoptosis
Senescence
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Tenovin-2].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2514436#personal-protective-equipment-for-
handling-tenovin-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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